Cas no 851725-98-9 (Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate)

Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate structure
851725-98-9 structure
Product Name:Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate
CAS No:851725-98-9
MF:C8H10F2N2O2
MW:204.174008846283
MDL:MFCD10567168
CID:890601
PubChem ID:45933751
Update Time:2024-12-09

Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate
    • ethyl 5-(difluoromethyl)-1-methylpyrazole-4-carboxylate
    • Ethyl 5-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate
    • PC6801
    • 5-Difluoromethyl-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • Ethyl 5-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate (ACI)
    • 1-Methyl-5-(difluoromethyl)pyrazole-4-carboxylic acid ethyl ester
    • CS-0312027
    • 851725-98-9
    • DB-076267
    • SCHEMBL19327
    • DTXSID00672908
    • MFCD10567168
    • AKOS012300266
    • AC-27612
    • F77573
    • BS-52015
    • Ethyl 5-difluoromethyl-1-methylpyrazole-4-carboxylate
    • Ethyl5-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate
    • MDL： MFCD10567168
    • Inchi： 1S/C8H10F2N2O2/c1-3-14-8(13)5-4-11-12(2)6(5)7(9)10/h4,7H,3H2,1-2H3
    • InChI Key： AYCXDJXKBPZTTR-UHFFFAOYSA-N
    • SMILES： O=C(C1=C(C(F)F)N(C)N=C1)OCC

Computed Properties

  • Exact Mass: 204.07100
  • Monoisotopic Mass: 204.07103389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12000
  • LogP: 1.53440

Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate Pricemore >>

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 851725-98-9 98%
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E946015-100mg
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100mg
 $ 65.00 2022-06-05
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E946015-500mg
Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate
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 851725-98-9 97%
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Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate Production Method

Production Method 1

1086400-66-9 1086400-66-9
2101192-26-9 2101192-26-9
851725-98-9 851725-98-9
141573-95-7 141573-95-7
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1 - 10 h, -20 °C
Reference
Toward Continuous-Flow Synthesis of Biologically Interesting Pyrazole Derivatives
Das, Amrita; Ishitani, Haruro; Kobayashi, Shu, Advanced Synthesis & Catalysis, 2019, 361(22), 5127-5132

Production Method 2

151733-96-9 151733-96-9
851725-98-9 851725-98-9
141573-95-7 141573-95-7
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dimethylformamide ;  10 min, 200 psi, 120 °C
Reference
Synthesis of Celecoxib, Mavacoxib, SC-560, Fluxapyroxad, and Bixafen Enabled by Continuous Flow Reaction Modules
Britton, Joshua; Jamison, Timothy F., European Journal of Organic Chemistry, 2017, 2017(44), 6566-6574

Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate Raw materials

Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate Preparation Products

Ethyl 1-methyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylate Related Literature

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